Cas no 2228455-45-4 (1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228455-45-4
• MF: C₁₂H₁₅F₂NO
• MW: 227.250410318375
• CID: 6155268
• PubChem ID: 165653944
• Update Time: 2025-05-20

1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine
• EN300-1949625
• 2228455-45-4
• 1-[4-(difluoromethoxy)phenyl]-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C12H15F2NO/c1-11(2)7-12(11,15)8-3-5-9(6-4-8)16-10(13)14/h3-6,10H,7,15H2,1-2H3
• InChI Key： VPCOYMQUPNCGNF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(CC1(C)C)N)F

Computed Properties

• Exact Mass: 227.11217043g/mol
• Monoisotopic Mass: 227.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228455-45-4)

The compound 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine (CAS No. 2228455-45-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct cyclopropane core, combined with a difluoromethoxy substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate, given its ability to modulate biological pathways. The presence of the difluoromethoxy group enhances its metabolic stability, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated compounds like 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has surged due to their unique physicochemical properties. Fluorination is a key strategy in modern medicinal chemistry, as it improves lipophilicity, binding affinity, and oral bioavailability. This compound’s 2,2-dimethylcyclopropane moiety further contributes to its rigidity, which can be advantageous in designing target-specific molecules. These attributes align with current trends in precision medicine and sustainable agrochemicals, where efficiency and minimal environmental impact are prioritized.

The synthesis of CAS No. 2228455-45-4 involves multi-step organic transformations, often starting from readily available aromatic precursors. Key steps include the introduction of the difluoromethoxy group via nucleophilic substitution and the construction of the cyclopropane ring through cyclization reactions. Optimizing these processes is critical for scaling up production while maintaining high yield and purity. Recent advancements in flow chemistry and catalysis have streamlined such syntheses, reducing waste and improving cost-efficiency—a hot topic in green chemistry.

From a pharmacological perspective, 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine has shown promise in preliminary in vitro and in vivo studies. Its mechanism of action is believed to involve interaction with enzyme targets or receptor proteins, though detailed studies are ongoing. The compound’s amine functionality allows for further derivatization, enabling the development of analogues with tailored properties. This flexibility is particularly valuable in hit-to-lead optimization, a cornerstone of drug development pipelines.

In agrochemical applications, the difluoromethoxy and cyclopropane motifs contribute to the compound’s potential as a pest control agent. Fluorinated compounds often exhibit enhanced pesticidal activity due to their ability to penetrate insect cuticles and resist degradation. As the agricultural sector shifts toward low-residue and eco-friendly solutions, molecules like CAS No. 2228455-45-4 are being explored for their efficacy and safety profiles.

The commercial availability of 1-4-(difluoromethoxy)phenyl-2,2-dimethylcyclopropan-1-amine is limited, but specialty chemical suppliers are increasingly listing it as a research-grade material. Pricing and batch specifications vary depending on purity and scale, reflecting its niche status. Researchers are advised to verify certificates of analysis (CoA) and storage conditions to ensure optimal performance in experiments.

Looking ahead, the compound’s versatility positions it as a focal point in interdisciplinary research. Whether in pharmaceuticals, agrochemicals, or material science, its unique structure offers ample opportunities for innovation. As computational modeling and high-throughput screening technologies advance, the exploration of CAS No. 2228455-45-4 and its derivatives is expected to accelerate, potentially unlocking new applications.

For those seeking deeper insights, recent patent literature and academic journals provide valuable data on synthetic routes and biological activities. Collaborative efforts between academia and industry will be pivotal in translating this compound’s potential into tangible solutions for global challenges in health and agriculture.